Cas no 338417-62-2 (N-(tert-butyl)-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide)

• Product Name: N-(tert-butyl)-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide
• CAS No: 338417-62-2
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 6786735
• PubChem ID: 1475298
• Update Time: 2025-10-23

N-(tert-butyl)-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-butyl)-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide
• Oprea1_355128
• N-tert-butyl-2-methyl-5-oxochromeno[2,3-b]pyridine-3-carboxamide
• N-tert-butyl-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide
• 4C-099
• AKOS005091502
• 338417-62-2

• Inchi： 1S/C18H18N2O3/c1-10-12(16(22)20-18(2,3)4)9-13-15(21)11-7-5-6-8-14(11)23-17(13)19-10/h5-9H,1-4H3,(H,20,22)
• InChI Key： BSZCCDHMLWOJTO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C1=NC(C)=C(C=2)C(NC(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.3Ų

Additional information on N-(tert-butyl)-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide

N-(tert-butyl)-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide (CAS No. 338417-62-2)

N-(tert-butyl)-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide, also known by its CAS registry number 338417-62-2, is a complex organic compound with significant potential in various fields of research and application. This compound belongs to the class of chromenopyridines, which are known for their unique structural features and versatile chemical properties. The molecule combines a chromene ring system with a pyridine moiety, making it a valuable subject for studies in organic chemistry, pharmacology, and materials science.

The structural complexity of N-(tert-butyl)-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide arises from its chromenopyridine core, which is characterized by a fused bicyclic system. The presence of the tert-butyl group at the nitrogen atom introduces steric bulk, which can influence the compound's reactivity and stability. Additionally, the methyl group at position 2 and the oxo group at position 5 further modulate the electronic properties of the molecule, making it a promising candidate for various chemical transformations.

Recent studies have highlighted the potential of chromenopyridines like N-(tert-butyl)-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the compound has shown promise in inhibiting certain enzymes associated with neurodegenerative diseases, making it a valuable lead compound for further optimization.

The synthesis of N-(tert-butyl)-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide involves a multi-step process that typically begins with the preparation of the chromenopyridine core. This is followed by functionalization at specific positions to introduce substituents like the tert-butyl and methyl groups. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and yield of this process.

In terms of physical properties, N-(tert-butyl)-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide exhibits good solubility in organic solvents and moderate thermal stability. These characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Furthermore, its spectral data, including UV-vis and NMR spectra, provide valuable insights into its electronic structure and molecular interactions.

The biological activity of N-(tert-butyl)-2-methyl-5 oxo 5H chromeno[2 3b]pyridine 3 carboxamide has been extensively studied in recent years. In vitro assays have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and apoptosis. These findings suggest that the compound could be developed into a therapeutic agent for treating conditions such as chronic inflammatory diseases and cancer.

From a materials science perspective, the unique electronic properties of N-(tert-butyl)-2-methyl 5 oxo 5H chromeno[2 3b]pyridine 3 carboxamide make it an interesting candidate for applications in optoelectronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Preliminary results indicate that the compound exhibits favorable optical properties, including high quantum yield and tunable emission wavelengths.

In conclusion, N-(tert-butyl)-2-methyl 5 oxo 5H chromeno[2 3b]pyridine 3 carboxamide (CAS No. 33841762) is a multifaceted compound with significant potential across diverse scientific disciplines. Its structural complexity, combined with its unique chemical and biological properties, positions it as a valuable tool for advancing research in drug discovery, materials science, and organic synthesis. As ongoing studies continue to uncover new applications for this compound, its importance in scientific research is expected to grow further.